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Compound of Interest

Compound Name: Ytracis

CAS No.: 39271-65-3

Cat. No.: B12739972

Get Quote

Disclaimer: The following information is provided for a fictional substance, "Ytracis," for

illustrative purposes. Always consult the specific Safety Data Sheet (SDS) and your institution's

safety protocols for any chemical you handle.

This document provides essential safety and logistical information for the handling and disposal

of Ytracis, a potent, synthetic neurotoxin and suspected carcinogen. Adherence to these

guidelines is mandatory to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical when working with Ytracis due to its high toxicity

and reactivity. The following table summarizes the required PPE for various procedures.

Table 1: PPE Requirements for Handling Ytracis
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Procedure Gloves Eye Protection
Respiratory

Protection
Lab Coat/Gown

Weighing and

preparing

solutions in a

certified chemical

fume hood

Double-gloving

with nitrile or

neoprene gloves

Chemical splash

goggles and a

face shield

N95 or higher-

rated respirator

Chemical-

resistant lab coat

or disposable

gown

Cell culture and

in-vitro assays
Nitrile gloves

Safety glasses

with side shields

Not required if

handled in a

biosafety cabinet

Standard lab

coat

Animal handling

and in-vivo

studies

Double-gloving

with nitrile or

neoprene gloves

Chemical splash

goggles and a

face shield

PAPR (Powered

Air-Purifying

Respirator)

Disposable,

solid-front gown

Waste disposal

Double-gloving

with nitrile or

neoprene gloves

Chemical splash

goggles and a

face shield

N95 or higher-

rated respirator

Chemical-

resistant lab coat

or disposable

gown

Experimental Protocol: Preparation of a 10mM
Ytracis Stock Solution
This protocol outlines the steps for safely preparing a stock solution of Ytracis. This procedure

must be performed in a certified chemical fume hood.

Preparation:

Don all required PPE as specified in Table 1 for "Weighing and preparing solutions."

Decontaminate the work surface of the chemical fume hood with a suitable solvent (e.g.,

70% ethanol).

Place a calibrated analytical balance inside the fume hood.

Weighing:
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Carefully weigh the desired amount of Ytracis powder onto a tared weigh boat.

Record the exact weight.

Solubilization:

Using a clean, dry spatula, transfer the Ytracis powder to an appropriate-sized conical

tube.

Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10mM.

Cap the tube securely and vortex until the Ytracis is completely dissolved.

Storage:

Label the tube clearly with the chemical name, concentration, date, and your initials.

Store the stock solution at -20°C in a light-proof container.

Decontamination:

All disposable materials used in this procedure (e.g., weigh boat, pipette tips) must be

disposed of as Ytracis hazardous waste.

Wipe down the analytical balance and the work surface of the fume hood with a

deactivating solution followed by 70% ethanol.

Diagrams
The following diagrams illustrate key decision-making and procedural workflows for handling

Ytracis.
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Weighing/
Stock Prep

Weighing

In-vitro AssayIn-vitro

In-vivo Study

In-vivo

Waste DisposalDisposal
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- Double Gloves
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- Safety Glasses
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Caption: PPE selection workflow for handling Ytracis.
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Waste Segregation

Disposal Containers

Final Disposal

Ytracis Waste Generated

Type of Waste?

Solid Waste
(Gloves, Tubes, etc.)
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Liquid Waste
(Aqueous, Organic)
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Labeled, sealed hazardous
waste container (Solid)

Labeled, sealed hazardous
waste container (Liquid)

Puncture-proof sharps
container for hazardous waste

Arrange for pickup by
Environmental Health & Safety

Click to download full resolution via product page

Caption: Step-by-step disposal plan for Ytracis waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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